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Introduction

Olivine, a magnesium iron silicate mineral, is gaining attention in agricultural science for its
potential as a soil amendment.[1][2] Its application to agricultural lands, a practice known as
enhanced weathering, is primarily researched for its carbon sequestration capabilities.[1][3]
However, the weathering of olivine also releases essential plant nutrients and modifies soil
chemistry, which can lead to improved crop yields.[1][4] These notes provide an overview of the
mechanisms, quantitative effects, and experimental protocols for evaluating olivine as a soill

amendment.
Mechanism of Action

The primary mechanism of olivine's effect on soil and crops is through its chemical weathering.
When finely ground olivine is applied to soll, it reacts with water and carbon dioxide, a process
that has several key consequences:

 Increased Soil pH: The weathering process consumes protons (H+), leading to an increase
in soil pH.[5][6] This can be particularly beneficial in acidic soils, which often limit nutrient

availability and crop growth.[1][7]

o Nutrient Release: Olivine is primarily composed of magnesium and iron silicates.[3] Its
dissolution releases plant-available magnesium (Mg) and silicon (Si).[5][6] Depending on its
specific composition, it can also be a source of other micronutrients.
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» Improved Nutrient Availability: By raising the soil pH, olivine can increase the availability of
certain nutrients like potassium (K) and molybdenum, while potentially affecting others like
phosphorus (P) and calcium (Ca).[5][8]

o Carbon Sequestration: The weathering reaction converts atmospheric CO2 into stable
bicarbonate ions, which are then stored in the soil or leached into waterways, effectively

sequestering carbon.[1][3]
Potential Benefits for Crop Yield

o Direct Fertilization: Provides a slow-release source of magnesium and silicon, which are
essential for plant growth.[1][5]

o Liming Effect: Counteracts soil acidification, creating a more favorable environment for many
crops and beneficial soil microbes.[1][9]

e Improved Plant Health: Enhanced nutrient uptake can lead to increased biomass and overall
healthier crops.[3][5] In some studies, the highest application rates of olivine increased plant
growth by over 15%.[3][5]

Considerations and Potential Risks

o Nutrient Imbalances: High concentrations of magnesium from olivine can compete with and
suppress the uptake of calcium (Ca), potentially leading to deficiencies.[3][5]

o Heavy Metal Content: Olivine can contain trace amounts of heavy metals like nickel (Ni).[5]
While Ni is an essential micronutrient, its release during weathering can lead to accumulation
in the soil and uptake by plants, which must be monitored to avoid toxicity.[5][6]

» Variable Weathering Rates: The rate at which olivine weathers—and thus its effectiveness—
depends on factors like particle size, soil temperature, moisture, and pH.[2][10][11] Finer
particle sizes lead to faster weathering.[1][12]

Data Presentation: Quantitative Effects of Olivine
Application
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The following tables summarize quantitative data from a 32-week pot experiment using
perennial ryegrass (Lolium perenne L.) grown in sandy soil amended with various doses of
olivine.[5]

Table 1: Effect of Olivine Application on Soil Properties

Treatment . ) Available Mg Available K Available Ni
Final Soil pH

(Dose kg/ha) (mgl/kg) (mgl/kg) (mgl/kg)
Control (0) 4.89 42.4 36.3 0.05

OLIV1 (1,630) 5.06 63.8 38.0 0.17

OLIV2 (8,150) 5.25 86.6 41.5 0.50

OLIV3 (40,700) 5.61 129.8 51.5 1.83

OLIV4 (204,000) 5.96 286.6 67.5 8.08

Data sourced from ten Berge et al. (2012).[5][6]

Table 2: Effect of Olivine Application on Ryegrass Biomass and Nutrient Uptake

Treatment Total Dry Mg in Cain Ni in Kin
(Dose kglha Matter Yield Biomass Biomass Biomass Biomass
) (glpot) (mglkg) (mglkg) (mglkg) (mglkg)
Control (0) 39.7 1340 4500 0.53 31,400
OLIv1

39.5 1550 4230 0.70 32,100
(1,630)
OLIV2

38.6 1790 3950 1.05 33,200
(8,150)
OLIV3

38.5 2130 3450 1.76 35,400
(40,700)
OLIvV4

45.9 2440 2880 2.67 36,600
(204,000)
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Data sourced from ten Berge et al. (2012). The highest olivine dose resulted in a 15.6%
increase in plant biomass.[3][5][6]

Experimental Protocols

This section details a protocol for a pot experiment to assess the effects of olivine on crop
growth, based on the methodology described by ten Berge et al. (2012).[5]

Objective: To quantify the effects of different olivine application rates on soil properties, plant
biomass, and nutrient uptake of a model crop (e.g., perennial ryegrass).

Materials:

Soil: A sandy soil with relatively low initial bioavailability of Mg and K is recommended.[5]
 Olivine: Finely ground olivine powder. Particle size distribution should be characterized.
e Pots: 10-liter PVC pots.[5]

o Crop: Perennial ryegrass (Lolium perenne) seeds or another suitable model crop.

o Reference Fertilizer: A soluble Mg fertilizer like kieserite (MgSOa-H20) for comparison.[5]
o Other Nutrients: Standard N, P, K fertilizers to ensure these are not limiting factors.

o Deionized Water: For irrigation.

¢ Soil and Plant Analysis Equipment: For measuring pH, elemental concentrations (ICP-MS or
AAS), etc.

Experimental Design:
e Treatments:
o Control (no amendment).

o Multiple olivine application rates (e.g., 1,630, 8,150, 40,700, 204,000 kg/ha equivalents).
[5]
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o Reference treatments with a soluble Mg source (e.g., kieserite) at rates providing
equivalent Mg to lower olivine doses.

o Replication: Minimum of 4 replicates per treatment, arranged in a randomized block design.
Procedure:
e Soil Preparation:
o Collect and air-dry the soil. Sieve to remove large debris.
o Analyze a subsample for baseline chemical characteristics (pH, nutrient content).[5]
o For each pot, weigh the required amount of dry soil (e.g., 11.0 kg).[5]
e Treatment Application:

o Calculate the amount of olivine powder or kieserite needed for each pot to match the
desired per-hectare application rate.

o Thoroughly mix the amendment into the dry soil for each pot.
e Potting and Sowing:
o Fill the pots with the soil-amendment mixtures.
o Sow a standard amount of ryegrass seed in each pot and cover lightly with soil.
o Water the pots to a consistent moisture level.
e Growth Conditions:

o Maintain the pots in a greenhouse or controlled environment with adequate light and
temperature.

o Irrigate regularly with deionized water, avoiding leaching.

o Apply a balanced nutrient solution (excluding Mg for the main treatments) at regular
intervals.
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e Harvesting and Sampling:

o Harvest the above-ground biomass periodically (e.g., every 4-6 weeks) by cutting the
grass to a uniform height.

o At each harvest, record the fresh weight, then dry the biomass in an oven (e.g., at 70°C for
48 hours) to determine the dry matter yield.

o After the final harvest (e.g., after 32 weeks), collect soil samples from each pot for
analysis.[5]

e Analysis:

o Plant Analysis: Grind the dried plant material. Analyze subsamples for total Mg, Ca, K, Si,
and Ni concentrations.

o Soil Analysis: Air-dry and sieve the soil samples. Analyze for pH and bioavailable
concentrations of Mg, K, Si, and Ni using appropriate extraction methods (e.g., 0.01 M
CacCl2 extraction).[5][7]
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Caption: Logical flow of olivine's impact on soil chemistry and crop yield.
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Caption: Workflow for a pot experiment evaluating olivine as a soil amendment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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